

An In-depth Technical Guide to the Biological Activity of (R)-leucine Derivatives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: (R)-tert-Butyl 2-amino-4-methylpentanoate

CAS No.: 67617-35-0

Cat. No.: B555951

[Get Quote](#)

Abstract: The stereochemistry of amino acids plays a pivotal role in their biological function. While L-amino acids are the canonical building blocks of proteins, their D-enantiomers are emerging as potent bioactive molecules with unique therapeutic potential. This guide focuses on (R)-leucine, also known as D-leucine, and its derivatives. Unlike its well-studied (S)-leucine counterpart, which is a key regulator of mTOR signaling and protein synthesis, (R)-leucine derivatives exhibit distinct pharmacological profiles, particularly in the realms of neurology and metabolic regulation. This document provides a comprehensive overview of the known biological activities, explores the critical differences in pharmacokinetics driven by chirality, and presents detailed, field-proven protocols for evaluating the efficacy and safety of these promising compounds. It is intended for researchers, scientists, and drug development professionals seeking to explore this novel chemical space.

Introduction: The Significance of Chirality in Leucine Derivatives

Amino acids, the fundamental units of proteins, exist as chiral molecules, with the L- (or S) and D- (or R) enantiomers representing non-superimposable mirror images. In biological systems,

L-amino acids are overwhelmingly predominant, participating in nearly all aspects of protein synthesis and cellular metabolism. L-leucine, in particular, is a critical branched-chain amino acid (BCAA) that not only serves as a substrate for protein synthesis but also acts as a key signaling molecule, most notably through its activation of the mechanistic target of rapamycin (mTOR) pathway, which governs cell growth and proliferation.[1][2]

Conversely, (R)-leucine and its derivatives have historically been considered biologically inert or of minor importance. However, recent research has challenged this dogma, revealing that these "unnatural" amino acids possess distinct and potent biological activities. Studies have demonstrated that D-leucine can confer potent anti-seizure effects, terminate ongoing seizures in animal models without the sedative effects of conventional drugs like diazepam, and may play a role in metabolic regulation.[3][4] Furthermore, acetylated derivatives of racemic leucine have shown therapeutic promise in treating neurological disorders such as cerebellar ataxia.[5][6]

This guide will synthesize the current understanding of (R)-leucine derivatives, focusing on three core areas:

- **Key Biological Activities:** Detailing the neurological, metabolic, and antiproliferative effects.
- **Pharmacokinetics:** Highlighting how the (R)-configuration dictates absorption, distribution, metabolism, and excretion (ADME), often in stark contrast to the (S)-enantiomer.
- **Evaluation Methodologies:** Providing robust, step-by-step protocols for researchers to assess the biological activities of novel (R)-leucine derivatives in a preclinical setting.

Key Biological Activities of (R)-Leucine Derivatives

Neurological and Anticonvulsant Effects

A primary area of interest for (R)-leucine derivatives is their profound impact on neuronal excitability.

- **Direct Anticonvulsant Properties:** D-leucine itself has demonstrated potent anticonvulsant activity. In mouse models, pretreatment with D-leucine protected against seizures induced by kainic acid and electroshock.[3] Strikingly, D-leucine was also effective at terminating ongoing seizures, a clinically significant feature.[3][4] The mechanism appears to be distinct

from that of L-leucine and other known anti-seizure medications, suggesting a novel pathway for therapeutic intervention.[4] While many antiepileptic drugs work by modulating voltage-gated ion channels or enhancing GABAergic inhibition, the precise target of D-leucine remains an active area of investigation.[7][8]

- **Treatment of Ataxias:** The racemic mixture N-acetyl-DL-leucine has been used for decades to treat acute vertigo and has recently shown significant promise in improving symptoms of cerebellar ataxia in patients with lysosomal storage disorders like Niemann-Pick disease type C (NPC) and GM2 gangliosidosis.[5][6] While both enantiomers can improve ataxia symptoms when administered to symptomatic mice, preclinical studies suggest that the N-acetyl-L-leucine enantiomer is primarily responsible for the neuroprotective effects that delay disease progression and extend lifespan.[6] However, the (R)-enantiomer (N-acetyl-D-leucine) contributes to the overall therapeutic profile and exhibits a distinct pharmacokinetic signature, as discussed in Section 3.0. The proposed mechanism involves the modulation and stabilization of the membrane potential of central vestibular and cerebellar neurons.[5][9]

Metabolic Regulation

The role of L-leucine in metabolism is complex, stimulating both muscle protein synthesis and, at high levels, insulin resistance.[10] (R)-leucine derivatives may offer a way to harness metabolic benefits while avoiding certain drawbacks.

- **Glucose Homeostasis:** Research suggests D-leucine may play a role in regulating blood sugar levels and improving insulin sensitivity.[11] This is particularly interesting as it offers a potential therapeutic avenue for metabolic disorders. The mechanism is thought to be distinct from L-leucine's mTOR-dependent signaling.[1] Leucine and its metabolites can influence protein metabolism, insulin secretion, and energy partitioning between adipose tissue and muscle.[10][12] Exploring how the (R)-enantiomer specifically modulates these pathways is a key area for future research.

Enhanced Stability in Peptide Therapeutics

The incorporation of D-amino acids, such as D-leucine, into synthetic peptides is a well-established strategy in drug development.

- **Resistance to Proteolysis:** Peptides containing D-amino acids exhibit enhanced stability against degradation by proteases, which are stereospecific for L-amino acids.[11] This

increased resistance can significantly prolong the half-life of peptide-based drugs in biological systems, leading to improved therapeutic efficacy.^[11]^[13] Derivatives like BOC-D-Leucine are critical reagents in this synthetic process, serving as protected building blocks for solid-phase peptide synthesis.^[11]

Pharmacokinetics: The Chiral Divide

The stereochemistry of a drug molecule can have a dramatic impact on its pharmacokinetic profile. This is clearly demonstrated in studies of N-acetyl-leucine enantiomers. Research comparing the oral administration of racemic N-acetyl-DL-leucine with the purified L-enantiomer in mice revealed significant, unexpected differences.

When the racemic mixture was administered, the maximum plasma concentration (C_{max}) and the total drug exposure over time (Area Under the Curve, AUC) were substantially higher for the D-enantiomer (N-acetyl-D-leucine) compared to the L-enantiomer.^[14] This suggests that during chronic administration of the racemate, the D-enantiomer would accumulate, which could have both therapeutic and safety implications.^[14]

The underlying mechanisms for this divergence include:

- **Inhibition of Uptake:** The D-enantiomer appears to inhibit the intestinal carrier-mediated uptake of the L-enantiomer.^[14]
- **First-Pass Metabolism:** The L-enantiomer undergoes significant first-pass metabolism, likely via deacetylation, a process that does not affect the D-enantiomer to the same extent.^[14]
- **Tissue Distribution:** In brain and muscle tissues, levels of N-acetyl-L-leucine were lower than N-acetyl-D-leucine, consistent with the rapid conversion of the L-form into L-leucine for use in normal metabolic pathways.^[14]


These findings underscore the critical importance of evaluating each enantiomer of a chiral drug candidate independently.

Table 1: Comparative Pharmacokinetic Parameters of N-acetyl-leucine Enantiomers in Mice After Oral Administration of Racemate

Parameter	N-acetyl-L-leucine	N-acetyl-D-leucine	Implication
C _{max} (Max. Plasma Conc.)	Lower	Much Higher	D-enantiomer reaches higher peak levels.
AUC (Total Exposure)	Lower	Much Higher	D-enantiomer has greater overall exposure and may accumulate.
Intestinal Uptake	Carrier-mediated	Inhibits L-enantiomer uptake	Competition at the absorption site.
First-Pass Metabolism	High (Deacetylation)	Low	L-enantiomer is cleared more rapidly before reaching circulation.

| Elimination Half-life (T_{1/2}) | Similar | Similar | Once in circulation, both are eliminated at a similar rate. |

Data synthesized from findings reported in bioRxiv.[\[14\]](#)



[Click to download full resolution via product page](#)

Caption: Differential pharmacokinetics of N-acetyl-leucine enantiomers.

Methodologies for Evaluating Biological Activity

To rigorously assess the therapeutic potential of novel (R)-leucine derivatives, a series of validated in vitro and in vivo assays are required. The following protocols are provided as a robust starting point for researchers.

In Vitro Cytotoxicity Assessment (MTT Assay)

Causality: Before assessing therapeutic activity, it is crucial to determine the cytotoxic profile of a compound. The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is proportional to the number of viable cells. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product.^[15] This allows for the determination of the concentration at which a compound begins to inhibit cell viability (IC50).

Protocol:

- **Cell Plating:** Seed cells (e.g., HEK293 for general toxicity, or a relevant cancer cell line like HeLa for antiproliferative studies) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 μ L of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.^[15]
- **Compound Treatment:** Prepare a serial dilution of the (R)-leucine derivative in culture medium. Remove the old medium from the cells and add 100 μ L of the compound-containing medium to each well. Include vehicle-only wells as a negative control.
- **Incubation:** Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.
- **MTT Addition:** Add 10 μ L of a 5 mg/mL MTT solution in PBS to each well (final concentration 0.5 mg/mL).^{[15][16]}
- **Formazan Formation:** Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.^[17]
- **Solubilization:** Carefully aspirate the medium and add 100 μ L of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the purple formazan crystals.^[17]
- **Absorbance Reading:** Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.^[16] Read the absorbance at 570 nm using a microplate reader.

- Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control wells.


In Vivo Anticonvulsant Activity (PTZ-Induced Seizure Model)

Causality: The pentylenetetrazol (PTZ) induced seizure model is a standard preclinical test for identifying compounds with efficacy against myoclonic and absence seizures.^[18] PTZ is a GABA-A receptor antagonist that induces seizures in a dose-dependent manner. This protocol assesses a compound's ability to increase the seizure threshold or prevent the onset of generalized seizures.

Protocol:

- Animal Acclimation: Use adult male Swiss Webster or C57BL/6 mice (20-25 g). Acclimate the animals to the housing conditions for at least one week prior to the experiment.^[18]
- Compound Administration: Prepare the (R)-leucine derivative in a suitable vehicle (e.g., 0.9% saline, or a solution of 5% DMSO/5% Tween 80/90% saline for less soluble compounds). Administer the compound via intraperitoneal (IP) injection at a predetermined dose (e.g., 30, 100, 300 mg/kg).^[18]^[19] Administer vehicle to the control group.
- Pretreatment Period: Allow for a pretreatment time of 30-60 minutes for the compound to be absorbed and distributed.^[18]
- PTZ Injection: Administer a subcutaneous (s.c.) injection of PTZ at a convulsive dose (e.g., 85 mg/kg).^[18]
- Observation: Immediately place each mouse in an individual observation chamber and record seizure activity for 30 minutes.
- Scoring and Endpoints: The primary endpoints are the latency to the first myoclonic jerk and the presence or absence of a generalized clonic-tonic seizure with loss of righting reflex. Seizure severity can also be scored using the Racine scale.^[18]
- Data Analysis: Compare the endpoints between the treated and vehicle control groups using appropriate statistical tests (e.g., Mann-Whitney U test for latency, Fisher's exact test for

seizure incidence).



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the in vivo PTZ seizure model.

In Vitro Glucose Uptake Assay

Causality: This assay measures the ability of a compound to stimulate glucose transport into muscle cells, a key process in maintaining glucose homeostasis. Rat L6 myotubes are a well-established in vitro model for studying GLUT4-dependent glucose uptake.^[20] The assay uses a radiolabeled non-metabolizable glucose analog (e.g., 2-deoxy-D-[³H]glucose) to quantify glucose transport.

Protocol:

- **Cell Culture and Differentiation:** Culture L6 myoblasts in DMEM with 10% FBS. Once confluent, switch to DMEM with 2% FBS to induce differentiation into myotubes (typically 5-7 days).^{[20][21]}
- **Serum Starvation:** Prior to the assay, serum-starve the fully differentiated myotubes for 18 hours in DMEM containing 0.2% BSA to establish a basal state.^[20]
- **Compound Stimulation:** Wash the cells with Krebs-Ringer HEPES (KRH) buffer. Treat the cells with the (R)-leucine derivative at various concentrations in KRH buffer for a specified time (e.g., 15-30 minutes). Include a vehicle control (basal) and a positive control (e.g., 100 nM insulin).^{[20][21]}
- **Glucose Uptake:** Add radiolabeled 2-deoxy-D-glucose (e.g., 0.5 μ Ci/mL) to each well and incubate for an additional 5-10 minutes.^[20]
- **Termination and Lysis:** Terminate the uptake by washing the cells four times with ice-cold KRH buffer. Lyse the cells by adding 0.05 N NaOH.^[20]
- **Quantification:** Transfer the cell lysates to scintillation vials. Measure the radioactivity using a liquid scintillation counter.
- **Data Analysis:** Normalize the radioactivity counts to the total protein content in each well. Express the results as fold-change over the basal (vehicle control) condition.

Synthesis and Structure-Activity Relationships (SAR)

The biological activity of (R)-leucine derivatives is intrinsically linked to their chemical structure. Modifications at different sites on the leucine scaffold can dramatically alter potency, selectivity, and pharmacokinetic properties. Key modification sites include the carboxyl group, the amino group, the α -carbon, and the isobutyl side chain.

- **N-Acetylation:** As seen with N-acetyl-D-leucine, acetylation of the amino group can improve stability and alter transport mechanisms, potentially allowing the molecule to act as a substrate for different transporters, such as monocarboxylate transporters (MCTs).[\[22\]](#)
- **Side Chain Modification:** Exploration of the leucine side chain in other classes of compounds has shown that modifications can significantly impact receptor binding and in vivo activity.[\[23\]](#)
- **Incorporation into Larger Scaffolds:** (R)-leucine can be used as a chiral building block in the synthesis of more complex molecules, imparting specific stereochemical properties that are critical for biological recognition.[\[24\]](#)[\[25\]](#)

Understanding these SARs is crucial for the rational design of new derivatives with improved therapeutic profiles.

Caption: Potential modification sites on the (R)-leucine scaffold.

Future Directions and Conclusion

The study of (R)-leucine derivatives represents a compelling and underexplored frontier in drug discovery. The potent anticonvulsant activity of D-leucine and the therapeutic potential of its acetylated derivatives in treating neurological disorders highlight the profound biological effects that can be elicited by this "unnatural" enantiomer. The distinct pharmacokinetic profiles driven by chirality further emphasize the need for careful, enantiomer-specific evaluation in drug development programs.

Future research should focus on:

- **Mechanism of Action:** Elucidating the specific molecular targets and signaling pathways responsible for the anticonvulsant and metabolic effects of (R)-leucine derivatives.
- **Rational Drug Design:** Leveraging SAR insights to synthesize novel derivatives with enhanced potency, selectivity, and improved ADME properties.

- Clinical Translation: Advancing the most promising candidates, such as N-acetyl-leucine, through rigorous, placebo-controlled clinical trials for conditions like cerebellar ataxia and other neurological disorders.[9]

In conclusion, (R)-leucine derivatives are a promising class of compounds with diverse and potent biological activities. By moving beyond the canonical roles of L-amino acids, researchers and drug developers can unlock new therapeutic strategies for challenging diseases. This guide provides a foundational framework and practical methodologies to support and accelerate these critical research efforts.

References

- Synthesis of novel chiral l-leucine grafted PEDOT derivatives with excellent electrochromic performances. RSC Publishing. [\[Link\]](#)
- Rat L6 myotubes as an in vitro model system to study GLUT4-dependent glucose uptake stimulated by inositol derivatives. PMC - NIH. [\[Link\]](#)
- Effects of acetyl-dl-leucine in patients with cerebellar ataxia: a case series. PubMed Central. [\[Link\]](#)
- Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. bioRxiv. [\[Link\]](#)
- Acetyl-leucine slows disease progression in lysosomal storage disorders. PubMed Central. [\[Link\]](#)
- Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. ResearchGate. [\[Link\]](#)
- Structure-activity relationship at the leucine side chain in a series of N,N-dialkyldipeptidyl-amines as N-type calcium channel blockers. PubMed. [\[Link\]](#)
- Determination of anticonvulsant activity of drugs using animal models. Slideshare. [\[Link\]](#)
- Acute Seizure Tests in Epilepsy Research: Electroshock- and Chemical-Induced Convulsions in the Mouse. ResearchGate. [\[Link\]](#)

- Understanding How a Transporter Allows an Acetylated Amino Acid to Act as a Drug. BioIVT. [\[Link\]](#)
- Synthesis of Chiral Amino Alcohols from L-Leucine and Their Chiral Recognition of Enantiomers of Ibuprofen and Mandelic Acid. ResearchGate. [\[Link\]](#)
- Aminopyridines and Acetyl-DL-leucine: New Therapies in Cerebellar Disorders. PMC - NIH. [\[Link\]](#)
- Glucose uptake potential in L6 Myotubes by Ficus Racemosa. Journal of Advanced Pharmacy Education and Research. [\[Link\]](#)
- Effects of N-Acetyl-Leucine and its enantiomers in Niemann-Pick disease type C cells. bioRxiv. [\[Link\]](#)
- Potent anti-seizure effects of D-leucine. PMC - NIH. [\[Link\]](#)
- Cell Viability Assays. Assay Guidance Manual - NCBI Bookshelf. [\[Link\]](#)
- Modification Strategy of D-leucine Residue Addition on a Novel Peptide from Odorrana schmackeri, with Enhanced Bioactivity and In Vivo Efficacy. MDPI. [\[Link\]](#)
- Synthesis and Characterization of L-Leucine Containing Chiral Vinyl Monomer and its Polymer, Poly(2-(Methacryloyloxyamino)-4-methyl pentanoic acid). ResearchGate. [\[Link\]](#)
- The Role of Leucine in the Regulation of Protein Metabolism. ResearchGate. [\[Link\]](#)
- Nutritional and regulatory roles of leucine in muscle growth and fat reduction. ResearchGate. [\[Link\]](#)
- Chiral catalyst evaluation in the synthesis of l-leucine and l-phenylalanine. ResearchGate. [\[Link\]](#)
- Structure–activity relationships of valine, tert-leucine, and phenylalanine amino acid-derived synthetic cannabinoid receptor agonists related to ADB-BUTINACA, APP-BUTINACA, and ADB-P7AICA. PMC - NIH. [\[Link\]](#)

- Glucose Uptake Is Increased by Estradiol Dipropionate in L6 Skeletal Muscle Cells. MDPI. [\[Link\]](#)
- Chiral resolution of dl-leucine via salifying tartaric acid derivatives. RSC Publishing. [\[Link\]](#)
- Leucine metabolism in regulation of insulin secretion from pancreatic beta cells. PMC - NIH. [\[Link\]](#)
- The Significance of D-Leucine Derivatives in Modern Biochemistry. Pharmaffiliates. [\[Link\]](#)
- Anticonvulsant Activity of 2,4(1H)-Diarylimidazoles in Mice and Rats Acute Seizure Models. ResearchGate. [\[Link\]](#)
- The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. NIH. [\[Link\]](#)
- Metabolic regulation by leucine of translation initiation through the mTOR-signaling pathway by pancreatic beta-cells. PubMed. [\[Link\]](#)
- Halting Seizures with D-Leucine. Johns Hopkins Medicine. [\[Link\]](#)
- Mechanisms of action of antiepileptic drugs. PubMed. [\[Link\]](#)
- Mechanisms of action of antiepileptic drugs. Epilepsy Society. [\[Link\]](#)
- Mechanisms of action of anticonvulsant drugs. PubMed. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Metabolic regulation by leucine of translation initiation through the mTOR-signaling pathway by pancreatic beta-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. aaep.bocsci.com [aaep.bocsci.com]

- 3. Potent anti-seizure effects of D-leucine - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. hopkinsmedicine.org [hopkinsmedicine.org]
- 5. Effects of acetyl-dl-leucine in patients with cerebellar ataxia: a case series - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 6. Acetyl-leucine slows disease progression in lysosomal storage disorders - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 7. Mechanisms of action of antiepileptic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. epilepsysociety.org.uk [epilepsysociety.org.uk]
- 9. Aminopyridines and Acetyl-DL-leucine: New Therapies in Cerebellar Disorders - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. Overview of Leucine Metabolism - Creative Proteomics [creative-proteomics.com]
- 11. nbinno.com [nbinno.com]
- 12. Leucine metabolism in regulation of insulin secretion from pancreatic beta cells - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 13. mdpi.com [mdpi.com]
- 14. Glucose Uptake Measurement and Response to Insulin Stimulation in In Vitro Cultured Human Primary Myotubes - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 15. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
- 16. MTT assay protocol | Abcam [abcam.com]
- 17. atcc.org [atcc.org]
- 18. pdf.benchchem.com [pdf.benchchem.com]
- 19. Anticonvulsant Activity of 2,4(1H)-Diarylimidazoles in Mice and Rats Acute Seizure Models - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 20. Rat L6 myotubes as an in vitro model system to study GLUT4-dependent glucose uptake stimulated by inositol derivatives - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 21. mdpi.com [mdpi.com]
- 22. youtube.com [youtube.com]
- 23. Structure-activity relationship at the leucine side chain in a series of N,N-dialkyldipeptidyl-amines as N-type calcium channel blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. Synthesis of novel chiral l-leucine grafted PEDOT derivatives with excellent electrochromic performances - RSC Advances (RSC Publishing) [pubs.rsc.org]

- [25. researchgate.net \[researchgate.net\]](https://researchgate.net)
- To cite this document: BenchChem. [An In-depth Technical Guide to the Biological Activity of (R)-leucine Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b555951/docs#an-in-depth-technical-guide-to-the-biological-activity-of-r-leucine-derivatives\]](https://www.benchchem.com/product/b555951/docs#an-in-depth-technical-guide-to-the-biological-activity-of-r-leucine-derivatives)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)